Cas no 1353857-16-5 (1-(5-Chloro-2-pyrimidyl)-4-bromopyrazole)

• Product Name: 1-(5-Chloro-2-pyrimidyl)-4-bromopyrazole
• CAS No: 1353857-16-5
• MF: C₇H₄BrClN₄
• MW: 259.490458488464
• CID: 6816157
• PubChem ID: 79884625
• Update Time: 2025-03-27

1-(5-Chloro-2-pyrimidyl)-4-bromopyrazole Chemical and Physical Properties

Names and Identifiers

• 1353857-16-5
• Pyrimidine, 2-(4-bromo-1H-pyrazol-1-yl)-5-chloro-
• AKOS018443807
• DTXSID901233904
• 1-(5-Chloro-2-pyrimidyl)-4-bromopyrazole

• Inchi： 1S/C7H4BrClN4/c8-5-1-12-13(4-5)7-10-2-6(9)3-11-7/h1-4H
• InChI Key： BQGZHTFWGSXWPK-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1N=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 257.93079Da
• Monoisotopic Mass: 257.93079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų